Cas no 1227575-00-9 (Methyl 2-bromo-5-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-5-methylpyridine-4-carboxylate
• CAS No: 1227575-00-9
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD16611590
• CID: 2129309
• Update Time: 2023-08-03

Methyl 2-bromo-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methylisonicotinic acid methyl ester
• methyl 2-bromo-5-methylpyridine-4-carboxylate
• Methyl 2-bromo-5-methylisonicotinate
• 2-Bromo-5-methyl-isonicotinic acid methyl ester
• Methyl 2-bromo-5-methylpyridine-4-carboxylate

• MDL： MFCD16611590
• Inchi： 1S/C8H8BrNO2/c1-5-4-10-7(9)3-6(5)8(11)12-2/h3-4H,1-2H3
• InChI Key： UBJFXKRACLUHSF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids